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Compound of Interest

Compound Name: (Ethoxymethoxy)cyclododecane

Cat. No.: B1620334 Get Quote

(Ethoxymethoxy)cyclododecane, a synthetic fragrance ingredient, is valued in the cosmetic

and perfume industry for its unique and persistent woody and amber scent profile. This

technical guide provides an in-depth overview of its molecular structure, physicochemical

properties, and available toxicological data, aimed at researchers, scientists, and professionals

in drug development and material science.

Molecular Structure and Identification
(Ethoxymethoxy)cyclododecane is characterized by a cyclododecane ring functionalized with

an ethoxymethoxy group. Its chemical identity is well-established through various nomenclature

systems.

Key Identifiers:

IUPAC Name: (Ethoxymethoxy)cyclododecane[1]

CAS Number: 58567-11-6[1][2][3][4][5][6]

Molecular Formula: C₁₅H₃₀O₂[2][4][5]

Synonyms: Boisambrene forte, Formaldehyde cyclododecyl ethyl acetal,

Ethoxycyclododecyloxymethane[2][3][5]

The molecular structure consists of a large, flexible 12-membered carbon ring, which

contributes to its lipophilicity and low volatility. The ether linkages in the side chain provide sites
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for potential hydrogen bonding and influence its solubility characteristics.

Caption: Molecular Structure of (Ethoxymethoxy)cyclododecane.

Physicochemical Properties
The physical and chemical properties of (Ethoxymethoxy)cyclododecane are summarized in

the table below. These properties are crucial for its application in fragrance formulations and for

understanding its environmental fate and transport.

Property Value Reference

Molecular Weight 242.40 g/mol [1][2][4]

Appearance Liquid [5][7]

Color Colorless [7]

Density 0.89 g/cm³ [2][5]

Boiling Point 287.3 °C at 760 mmHg [2]

Flash Point 85.3 °C [2][5]

Refractive Index 1.451 [2][5]

Water Solubility Very low (predicted)

LogP (XLogP3-AA) 5.5 [1][3]

Synthesis and Manufacturing
While detailed, step-by-step experimental protocols for the industrial synthesis of

(Ethoxymethoxy)cyclododecane are proprietary, the general chemical pathway is understood

to involve the reaction of cyclododecanol with formaldehyde and ethanol, or their equivalents,

to form the ethoxymethyl ether. The production involves a meticulous chemical synthesis

process that starts with the reaction of formaldehyde with cyclodecyl ethyl acetal under

controlled conditions.[8] This process is designed to be efficient and to yield a product of high

purity suitable for use in consumer products.
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Below is a generalized workflow for the synthesis and quality control of

(Ethoxymethoxy)cyclododecane.

Synthesis Stage

Purification Stage

Quality Control

Cyclododecanol +
Formaldehyde + Ethanol

Acid-Catalyzed Acetal Formation

Crude (Ethoxymethoxy)cyclododecane

Distillation / Chromatography

Purified Product

Spectroscopic Analysis
(GC-MS, IR, NMR)

Final Product

Click to download full resolution via product page
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Caption: Generalized Synthesis and Quality Control Workflow.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of

(Ethoxymethoxy)cyclododecane are not publicly available. However, a general approach to

its characterization would involve standard analytical techniques.

General Characterization Methodology:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and identify any

potential byproducts. A non-polar column would be suitable, with a temperature gradient to

separate components. The mass spectrum would be expected to show a molecular ion peak

corresponding to its molecular weight and characteristic fragmentation patterns.

Infrared (IR) Spectroscopy: To confirm the presence of key functional groups. Expected

signals would include C-O-C ether stretches and C-H alkane stretches.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the overall structure, with chemical shifts and coupling patterns corresponding to the

cyclododecane ring and the ethoxymethoxy side chain.

Biological Activity and Safety Assessment
The primary biological relevance of (Ethoxymethoxy)cyclododecane relates to its safety

assessment as a fragrance ingredient. It is not known to be involved in any specific biological

signaling pathways. The Research Institute for Fragrance Materials (RIFM) has conducted a

safety assessment and concluded that it is safe for its intended use in fragrance products.

Summary of Toxicological Data:
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Endpoint Result

Genotoxicity

Does not present a concern for genotoxic

potential. A positive result was noted in the

BlueScreen assay in the presence of S9

metabolic activation, but this occurred with

cytotoxicity.[2]

Clastogenicity
Considered non-clastogenic in an in vitro

micronucleus test.[2]

Skin Sensitization May cause an allergic skin reaction.[1]

Skin Irritation Causes skin irritation.[1]

Phototoxicity/Photoallergenicity
Not expected to be phototoxic or

photoallergenic.[2]

Systemic Toxicity (Repeated Dose)
The Margin of Exposure (MOE) is considered

adequate at current use levels.[2]

The following diagram illustrates the logical flow of a typical safety assessment for a fragrance

ingredient.
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Hazard Identification Exposure Assessment

Risk Characterization

In Vitro Assays
(e.g., Genotoxicity, Skin Sensitization)

In Vivo Studies (if necessary)

Margin of Exposure (MOE) Calculation

Consumer Use Patterns

Calculation of Exposure Levels

Safety Conclusion

Click to download full resolution via product page

Caption: Logical Flow of a Fragrance Ingredient Safety Assessment.

While (Ethoxymethoxy)cyclododecane itself has a well-defined toxicological profile, it is

worth noting that other compounds containing a cyclododecane moiety have been investigated

for various biological activities, such as antioxidant and antimicrobial properties. However,

these activities have not been reported for (Ethoxymethoxy)cyclododecane.

Conclusion
(Ethoxymethoxy)cyclododecane is a synthetic fragrance ingredient with a well-characterized

molecular structure and physicochemical properties. Its primary application is in the cosmetics

industry, where it imparts a desirable woody and amber fragrance. While detailed experimental

protocols for its synthesis are proprietary, the general synthetic pathway is understood. The

safety of (Ethoxymethoxy)cyclododecane has been assessed, and it is considered safe for

its intended use, with some potential for skin irritation and sensitization. There is no current

evidence to suggest its involvement in specific biological signaling pathways relevant to drug
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development. This technical guide provides a summary of the publicly available scientific

information on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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